Cas no 778563-16-9 (Phenol, 4-(1-butyl-4-piperidinyl)-)
778563-16-9 structure
Product Name:Phenol, 4-(1-butyl-4-piperidinyl)-
CAS No:778563-16-9
MF:C15H23NO
MW:233.349224328995
CID:535368
PubChem ID:10663044
Update Time:2025-04-19
Phenol, 4-(1-butyl-4-piperidinyl)- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 4-(1-butyl-4-piperidinyl)-
- 4-(1-butylpiperidin-4-yl)phenol
- DTXSID40443235
- 778563-16-9
- CHEMBL368531
- SCHEMBL24359296
- BDBM50369788
- CHEMBL1202294
-
- Inchi: 1S/C15H23NO/c1-2-3-10-16-11-8-14(9-12-16)13-4-6-15(17)7-5-13/h4-7,14,17H,2-3,8-12H2,1H3
- InChI Key: CEDPZHCTMFYNJD-UHFFFAOYSA-N
- SMILES: OC1C=CC(=CC=1)C1CCN(CCCC)CC1
Computed Properties
- Exact Mass: 233.17809
- Monoisotopic Mass: 233.177964357g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 23.5Ų
Experimental Properties
- PSA: 23.47
Phenol, 4-(1-butyl-4-piperidinyl)- Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
778563-16-9 (Phenol, 4-(1-butyl-4-piperidinyl)-) Related Products
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